Cas no 170805-72-8 (1-(1,3-Benzodioxol-5-yl)-1H-pyrrole-2,5-dione)

• Product Name: 1-(1,3-Benzodioxol-5-yl)-1H-pyrrole-2,5-dione
• CAS No: 170805-72-8
• MF: C₁₁H₇NO₄
• MW: 217.177582979202
• MDL: MFCD00174443
• CID: 1357937
• PubChem ID: 304837
• Update Time: 2025-10-31

1-(1,3-Benzodioxol-5-yl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-(1,3-benzodioxol-5-yl)-
• 1-(1,3-benzodioxol-5-yl)-1H-pyrrole-2,5-dione
• 1-(2H-1,3-benzodioxol-5-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
• ALBB-017505
• Z56880418
• CHEMBL1774753
• EN300-44314
• LS-05732
• CS-0313680
• 1-(1,3-benzodioxol-5-yl)pyrrole-2,5-dione
• 1-(1,3-dioxaindan-5-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
• MFCD00174443
• 1-(Benzo[d][1,3]dioxol-5-yl)-1H-pyrrole-2,5-dione
• HMS1705C09
• A927342
• AKOS000248180
• 170805-72-8
• NSC-201543
• NSC201543
• SCHEMBL13104375
• STK280647
• 1-(1,3-Benzodioxol-5-yl)-1H-pyrrole-2,5-dione

• MDL： MFCD00174443
• Inchi： 1S/C11H7NO4/c13-10-3-4-11(14)12(10)7-1-2-8-9(5-7)16-6-15-8/h1-5H,6H2
• InChI Key： CGKPENZHIVRDPZ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 217.03751
• Monoisotopic Mass: 217.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84

Additional information on 1-(1,3-Benzodioxol-5-yl)-1H-pyrrole-2,5-dione

Recent Advances in the Study of 1-(1,3-Benzodioxol-5-yl)-1H-pyrrole-2,5-dione (CAS: 170805-72-8): A Promising Compound in Chemical Biology and Drug Discovery

1-(1,3-Benzodioxol-5-yl)-1H-pyrrole-2,5-dione (CAS: 170805-72-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its benzodioxole and maleimide functional groups, exhibits unique reactivity and potential biological activities. Recent studies have explored its applications in targeted drug design, enzyme inhibition, and as a scaffold for novel therapeutic agents. The compound's structural features make it particularly attractive for modulating protein-protein interactions and covalent inhibition strategies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a covalent inhibitor of Bruton's tyrosine kinase (BTK), an important target in hematological malignancies. The research team demonstrated that derivatives of 1-(1,3-Benzodioxol-5-yl)-1H-pyrrole-2,5-dione showed selective and irreversible binding to BTK through Michael addition to cysteine residues. The lead compound in this series exhibited nanomolar potency in biochemical assays and showed promising anti-proliferative effects in B-cell lymphoma models.

In parallel research, scientists have explored the compound's utility in PROTAC (Proteolysis Targeting Chimera) development. A recent Nature Chemical Biology publication (2024) described the synthesis of bifunctional molecules incorporating 170805-72-8 as the warhead for E3 ubiquitin ligase recruitment. These PROTACs demonstrated efficient degradation of target proteins in cellular models, with the benzodioxole moiety contributing to improved pharmacokinetic properties compared to traditional maleimide-based warheads.

The compound's potential in neurological disorders has also been investigated. A 2023 study in ACS Chemical Neuroscience revealed that 1-(1,3-Benzodioxol-5-yl)-1H-pyrrole-2,5-dione derivatives could modulate glutamatergic signaling through selective interaction with metabotropic glutamate receptors (mGluRs). The researchers identified specific structural modifications that enhanced subtype selectivity while maintaining favorable blood-brain barrier permeability.

From a chemical biology perspective, recent work has focused on understanding the compound's reactivity profile. Advanced mass spectrometry techniques have mapped its covalent binding preferences across the proteome, revealing interesting patterns of selectivity. These studies, published in Chemical Science (2024), provide valuable insights for rational design of targeted covalent inhibitors based on this scaffold.

Ongoing clinical translation efforts are examining the safety and efficacy of optimized derivatives. Preliminary results from Phase I trials (reported in 2024) suggest acceptable safety profiles for certain derivatives, with pharmacokinetic data supporting once-daily dosing regimens. However, researchers note the need for further optimization to address off-target reactivity observed in some cases.

The synthesis and scale-up of 170805-72-8 derivatives have seen significant advances. Recent publications in Organic Process Research & Development describe improved synthetic routes with better yields and reduced environmental impact. These methodological improvements are crucial for enabling broader investigation of this chemical scaffold in drug discovery programs.

Looking forward, the unique properties of 1-(1,3-Benzodioxol-5-yl)-1H-pyrrole-2,5-dione continue to inspire novel applications. Current research directions include its use in targeted protein degradation, allosteric modulation, and as a fluorescent probe for activity-based protein profiling. The compound's versatility and the growing understanding of its structure-activity relationships position it as an important tool in modern chemical biology and drug discovery efforts.